Cas no 71677-97-9 (Benzenemethanaminium, 3-amino-N,N,N-trimethyl-)

• Product Name: Benzenemethanaminium, 3-amino-N,N,N-trimethyl-
• CAS No: 71677-97-9
• MF: C₁₀H₁₇N₂
• MW: 165.255382299423
• CID: 1751127
• PubChem ID: 11856794
• Update Time: 2025-04-21

Benzenemethanaminium, 3-amino-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, 3-amino-N,N,N-trimethyl-
• (3-aminophenyl)methyl-trimethylazanium
• 71677-97-9
• SCHEMBL10719144
• DTXSID80474442

• Inchi： 1S/C10H17N2/c1-12(2,3)8-9-5-4-6-10(11)7-9/h4-7H,8,11H2,1-3H3/q+1
• InChI Key： PFSIOFJZLTVJNN-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(C)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 165.13931
• Monoisotopic Mass: 165.139173551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02